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Compound of Interest

Compound Name: CAY10581

Cat. No.: B15579387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CAY10581 is a potent, reversible, and uncompetitive inhibitor of indoleamine 2,3-dioxygenase

(IDO1), a key enzyme in the kynurenine pathway of tryptophan metabolism.[1] IDO1 is

implicated in mediating immunosuppression in various pathological conditions, including

cancer, making it a significant target for therapeutic intervention.[2] These application notes

provide detailed protocols for the preparation of CAY10581 stock solutions for use in in vitro

and in vivo research settings.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of CAY10581 is crucial for its

effective use in experimental assays. The relevant data is summarized in the table below.
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Property Value Source

Molecular Formula C₂₂H₂₁NO₄ [1][2]

Molecular Weight 363.4 g/mol [1][2]

Appearance Crystalline solid [1][2]

Purity ≥97% [1][2]

Storage -20°C [2]

Stability ≥ 4 years (at -20°C) [1][2]

Solubility
The solubility of CAY10581 is a critical factor in the preparation of stock solutions. It is readily

soluble in organic solvents but has limited solubility in aqueous buffers.

Solvent Approximate Solubility Source

Dimethylformamide (DMF) 10 mg/mL [1][2]

Dimethyl sulfoxide (DMSO) 3 mg/mL [1][2]

DMF:PBS (pH 7.2) (1:9) 0.1 mg/mL [1][2]

Signaling Pathway of IDO1 Inhibition
CAY10581 exerts its biological effects by inhibiting the IDO1 enzyme. IDO1 catalyzes the first

and rate-limiting step in the degradation of the essential amino acid tryptophan along the

kynurenine pathway. By blocking this step, CAY10581 prevents the depletion of tryptophan and

the accumulation of kynurenine and its downstream metabolites, which are known to have

immunosuppressive effects.
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Caption: CAY10581 inhibits the IDO1 enzyme, blocking tryptophan catabolism.

Experimental Protocols
Preparation of a 10 mM CAY10581 Stock Solution in DMF
This protocol describes the preparation of a high-concentration stock solution for subsequent

dilution in cell culture media or other aqueous buffers.

Materials:

CAY10581 (crystalline solid)

Dimethylformamide (DMF), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated precision balance
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Vortex mixer

Procedure:

Calculate the required mass of CAY10581:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 363.4 g/mol x 1000 mg/g = 3.634 mg

Weigh CAY10581:

Carefully weigh out approximately 3.634 mg of CAY10581 powder and place it in a sterile

microcentrifuge tube.

Dissolve in DMF:

Add 1 mL of anhydrous DMF to the tube containing the CAY10581 powder.

Ensure complete dissolution:

Vortex the solution until the CAY10581 is completely dissolved. Gentle warming in a water

bath (37°C) may aid dissolution.

Storage:

Store the 10 mM stock solution in tightly sealed vials at -20°C for long-term storage. For

frequent use, small aliquots can be stored at -20°C to avoid repeated freeze-thaw cycles.

Preparation of a Working Solution in Cell Culture
Medium
This protocol details the dilution of the organic stock solution into an aqueous medium for cell-

based assays.

Materials:
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10 mM CAY10581 stock solution in DMF

Pre-warmed cell culture medium or desired aqueous buffer (e.g., PBS)

Sterile conical tubes

Procedure:

Determine the final desired concentration:

For example, to prepare 10 mL of a 10 µM working solution.

Perform serial dilutions:

It is recommended to perform a serial dilution to ensure accuracy.

First, prepare an intermediate dilution by adding a small volume of the 10 mM stock

solution to the aqueous buffer. For example, add 10 µL of the 10 mM stock to 990 µL of

medium to get a 100 µM intermediate solution.

Then, add 1 mL of the 100 µM intermediate solution to 9 mL of the cell culture medium to

achieve the final 10 µM concentration.

Mix thoroughly:

Gently vortex or invert the tube to ensure the working solution is homogeneous.

Use immediately:

It is recommended to prepare aqueous working solutions fresh for each experiment and

not to store them for more than one day.[2]

Experimental Workflow
The following diagram illustrates the general workflow for preparing a CAY10581 working

solution.
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Caption: Workflow for preparing CAY10581 stock and working solutions.
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Safety Precautions
CAY10581 should be handled with care. It is intended for research use only and is not for

human or veterinary use.[1] Users should review the Safety Data Sheet (SDS) before handling

the compound. Standard laboratory safety practices, including the use of personal protective

equipment (gloves, lab coat, and safety glasses), should be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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